Cas no 103931-20-0 (1-(4-Acetylphenyl)-2-methyl-1-propanone)

1-(4-Acetylphenyl)-2-methyl-1-propanone Properties

Names and Identifiers

• 1-(4-Acetylphenyl)-2-methyl-1-propanone
• 4-ISOBUTYRYLACETOPHENONE
• 1-Propanone,1-(4-acetylphenyl)-2-methyl-
• 1-(4-acetylphenyl)-2-methylpropan-1-one
• UNII-ZEN7L2XC8B
• SCHEMBL9340081
• DTXSID10569991
• OKDVJTURSCLUBA-UHFFFAOYSA-N
• FT-0661332
• AKOS006284507
• ZEN7L2XC8B
• 103931-20-0
• 1-Propanone, 1-(4-acetylphenyl)-2-methyl-
• +Expand

• InChIKey： OKDVJTURSCLUBA-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H14O2/c1-8(2)12(14)11-6-4-10(5-7-11)9(3)13/h4-8H,1-3H3
• SMILES： C(C1C=CC(C(=O)C(C)C)=CC=1)(=O)C

Computed Properties

• Exact Mass: 190.09900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 190.099379685g/mol
• Heavy Atom Count: 14
• Complexity: 223
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• LogP: 2.72790
• PSA: 34.14000